2-(2-Fluorophenoxy)-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)ethanone
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Description
2-(2-Fluorophenoxy)-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H23FN4O3 and its molecular weight is 386.427. The purity is usually 95%.
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Scientific Research Applications
Antipsychotic Potential and Receptor Affinity
Research on conformationally constrained butyrophenones, which share structural motifs with the compound , has demonstrated significant implications in the development of antipsychotic drugs. These compounds have shown affinity for dopamine and serotonin receptors, indicating their potential as neuroleptic (antipsychotic) drugs. Such findings suggest that related compounds could be explored for their antipsychotic properties and receptor interactions, providing a pathway for the development of new therapeutic agents in mental health treatment (Raviña et al., 2000).
Neuroprotective Activities
The investigation into edaravone derivatives containing benzylpiperazine moiety, which is structurally similar to the chemical , has revealed their potential neuroprotective activities. These compounds were evaluated for their efficacy in protecting against cellular damage and cerebral ischemia, showing promise as lead compounds for the discovery of neuroprotective agents. This research underscores the compound's relevance in studies aimed at treating neurological conditions and stroke (Gao et al., 2022).
Pain Management and σ1 Receptor Antagonism
The synthesis and pharmacological evaluation of pyrazoles as σ1 receptor antagonists for pain management highlight the therapeutic potential of compounds with similar chemical structures. These findings are crucial for developing new pain relief strategies, underscoring the importance of such compounds in medicinal chemistry and pharmacology (Díaz et al., 2020).
Antimicrobial and Antiviral Activity
Compounds featuring similar structural elements have been explored for their antimicrobial and antiviral activities. This includes the synthesis of novel Schiff bases and their evaluation against various bacterial and fungal strains, revealing potential applications in developing new antimicrobial agents. Such research provides a foundation for further exploration of related compounds in combating infectious diseases (Patel et al., 2011).
Properties
IUPAC Name |
2-(2-fluorophenoxy)-1-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN4O3/c21-16-5-1-2-7-18(16)28-14-19(26)23-9-11-24(12-10-23)20(27)15-13-22-25-8-4-3-6-17(15)25/h1-2,5,7,13H,3-4,6,8-12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZOLFXTXMOKUTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=C(C=N2)C(=O)N3CCN(CC3)C(=O)COC4=CC=CC=C4F)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.